Cas no 863511-39-1 (5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide)

• Product Name: 5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide
• CAS No: 863511-39-1
• MF: C₁₇H₁₈N₂O₃S₃
• MW: 394.531420230865
• CID: 5557028
• Update Time: 2025-06-08

5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenesulfonamide, 5-ethyl-N-[[2-(4-methoxyphenyl)-4-thiazolyl]methyl]-
• 5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide

• Inchi： 1S/C17H18N2O3S3/c1-3-15-8-9-16(24-15)25(20,21)18-10-13-11-23-17(19-13)12-4-6-14(22-2)7-5-12/h4-9,11,18H,3,10H2,1-2H3
• InChI Key： GKWTXDPRIHPJBJ-UHFFFAOYSA-N
• SMILES： C1(S(NCC2=CSC(C3=CC=C(OC)C=C3)=N2)(=O)=O)SC(CC)=CC=1

Additional information on 5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide

Introduction to 5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide (CAS No. 863511-39-1)

5-Ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its CAS number 863511-39-1, belongs to a class of molecules that exhibit promising characteristics for further development in medicinal applications. The intricate molecular framework of this substance, featuring a thiophene core and sulfonamide functional groups, positions it as a candidate for exploration in various therapeutic contexts.

The chemical structure of 5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide incorporates several key functional groups that contribute to its reactivity and potential interactions with biological targets. The presence of a thiophene ring, which is a heterocyclic compound containing sulfur, enhances the molecule's ability to engage with biological systems. Additionally, the sulfonamide moiety is well-known for its role in drug design due to its ability to form hydrogen bonds and its stability under various physiological conditions.

Recent advancements in pharmaceutical research have highlighted the importance of thiophene derivatives in the development of new drugs. These compounds have shown potential in treating a wide range of diseases, including infectious diseases, cancer, and neurological disorders. The specific configuration of 5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide, with its ethyl and methoxy substituents, may contribute to its unique pharmacological profile, making it an attractive candidate for further investigation.

In the realm of drug discovery, the synthesis and characterization of novel compounds are crucial steps toward developing new therapeutic agents. The synthesis of 5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The use of advanced synthetic techniques has enabled chemists to produce this compound with high purity and yield, facilitating its subsequent use in biological assays.

The potential biological activity of 5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide has been explored through various in vitro studies. These studies have indicated that the compound may exhibit inhibitory effects on certain enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this molecule could interfere with the activity of enzymes such as kinases, which are often implicated in cancer progression. Additionally, its interaction with specific receptors may provide insights into its potential therapeutic applications.

The role of computational chemistry in the study of such compounds cannot be overstated. Molecular modeling techniques have been employed to predict the binding affinity and mode of interaction between 5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide and biological targets. These simulations help researchers to rationalize experimental findings and guide the design of next-generation analogs with improved properties. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process and increase the likelihood of identifying lead compounds for further development.

The synthesis and characterization of 5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide also involve rigorous quality control measures to ensure the consistency and reliability of the compound for research purposes. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are utilized to confirm the identity and purity of the compound. These methods provide detailed information about the molecular structure and chemical properties, which are essential for understanding its behavior in biological systems.

The future prospects for 5-ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide in pharmaceutical research are promising. Ongoing studies aim to elucidate its mechanism of action and explore its potential as a lead compound for drug development. Collaborative efforts between chemists, biologists, and pharmacologists are essential to translate laboratory findings into clinical applications. By leveraging interdisciplinary approaches and innovative technologies, researchers can unlock the full therapeutic potential of this compound.

In conclusion, 5-Ethyl-N-{2-(4-methoxyphenyl)-1,3-thiazol-4-ylmethyl}thiophene-2-sulfonamide (CAS No. 863511-39) represents a significant advancement in pharmaceutical chemistry due to its complex structure and potential biological activities. The combination of synthetic expertise, computational modeling, and rigorous analytical techniques has positioned this compound as a valuable asset in drug discovery efforts. As research continues to unfold, it is anticipated that this molecule will contribute to the development of novel therapeutic agents that address unmet medical needs.